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Compound of Interest

Compound Name: 1-(3-Fluorobenzyl)piperazine

Cat. No.: B1298237 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 1-(3-Fluorobenzyl)piperazine. The information is intended for trained

researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: 1-(3-Fluorobenzyl)piperazine

CAS Number: 55513-19-4[1]

Molecular Formula: C₁₁H₁₅FN₂[1]

Hazard Identification and Personal Protective
Equipment (PPE)
While a detailed safety data sheet (SDS) for 1-(3-Fluorobenzyl)piperazine is not readily

available, data from related piperazine compounds suggest it should be handled with care.

Piperazine and its derivatives are known to cause skin and eye irritation, and may cause

respiratory irritation.[2][3][4][5] Therefore, a comprehensive PPE strategy is crucial.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Protects against potential

splashes of the chemical which

can cause serious eye

irritation.[2][3]

Hand Protection
Nitrile rubber gloves (minimum

0.11 mm thickness).

Provides a barrier against skin

contact. It is important to

inspect gloves before use and

change them frequently,

especially if contact occurs.

Body Protection
A laboratory coat or a

chemical-resistant apron.

Prevents contamination of

personal clothing.[3]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is recommended if working

outside a fume hood.

Necessary to prevent

respiratory tract irritation when

there is a risk of generating

aerosols or if working in a

poorly ventilated area.[2][5]

Operational Plan: Safe Handling Procedures
Adherence to a strict operational workflow is critical to ensure safety. Always work in a well-

ventilated area, preferably within a certified chemical fume hood.[3][5] Ensure that a safety

shower and eyewash station are readily accessible.

Step-by-Step Handling Protocol:

Preparation:

Assemble and inspect all necessary PPE.

Ensure the work area (preferably a fume hood) is clean and uncluttered.

Have spill containment materials readily available.

Weighing and Aliquoting:
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Use a dedicated, clean weighing vessel.

Handle the substance carefully to avoid generating dust or aerosols.

Close the primary container immediately after aliquoting.

Dissolution and Use:

If dissolving, add the compound to the solvent slowly.

Ensure the process is conducted within the fume hood.

Post-Handling:

Decontaminate the work surface.

Properly dispose of all contaminated materials (e.g., pipette tips, weighing paper) as

hazardous waste.

Wash hands thoroughly after removing gloves.
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Figure 1. Workflow for Safe Handling of 1-(3-Fluorobenzyl)piperazine
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Caption: A stepwise workflow for the safe handling of 1-(3-Fluorobenzyl)piperazine.
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Disposal Plan
All waste containing 1-(3-Fluorobenzyl)piperazine must be treated as hazardous chemical

waste. Do not dispose of this chemical down the drain or in regular trash.[6][7]

Table 2: Disposal Procedures

Step Procedure

Waste Segregation

Segregate waste containing 1-(3-

Fluorobenzyl)piperazine from other laboratory

waste. Avoid mixing with incompatible materials

such as strong oxidizing agents and strong

acids.[2][8]

Containerization

Use a dedicated, leak-proof, and clearly labeled

hazardous waste container. The label should

include the full chemical name and appropriate

hazard warnings.

Storage

Store the sealed waste container in a

designated, cool, dry, and well-ventilated

secondary containment area away from

incompatible materials pending collection.

Final Disposal

Arrange for collection by a licensed hazardous

waste disposal company. The recommended

method of disposal for similar compounds is

high-temperature incineration.[6]

Decontamination

Empty containers that held 1-(3-

Fluorobenzyl)piperazine must be

decontaminated before disposal or recycling.

This typically involves rinsing with a suitable

solvent (e.g., ethanol or acetone), with the

rinsate collected as hazardous waste.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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